Cas no 735275-62-4 (cis-4-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: cis-4-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 735275-62-4
• MF: C₁₅H₁₇BrO₃
• MW: 325.197684049606
• CID: 4716539
• Update Time: 2025-06-13

cis-4-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TRANS-4-[2-(2-BROMOPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• cis-4-[2-(2-bromophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• cis-4-[2-(2-Bromophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• trans-4-[2-(2-Bromophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• trans-4-(2-(2-Bromophenyl)-2-oxoethyl)cyclohexanecarboxylic acid
• cis-4-(2-(2-Bromophenyl)-2-oxoethyl)cyclohexanecarboxylic acid
• cis-4-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

• Inchi： 1S/C15H17BrO3/c16-13-4-2-1-3-12(13)14(17)9-10-5-7-11(8-6-10)15(18)19/h1-4,10-11H,5-9H2,(H,18,19)
• InChI Key： ALNIXWJGPRLYLB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(CC1CCC(C(=O)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Topological Polar Surface Area: 54.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 467.0±20.0 °C at 760 mmHg
• Flash Point: 236.2±21.8 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

cis-4-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on cis-4-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

Introduction to cis-4-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid (CAS No. 735275-62-4)

cis-4-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid, identified by the chemical compound code CAS No. 735275-62-4, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, with its intricate structural framework, exhibits potential applications in the development of novel therapeutic agents and has been the subject of extensive molecular investigation.

The structural composition of cis-4-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid features a cyclohexane ring substituted with a bromophenyl group and an ester functionality, which together contribute to its unique chemical properties. The presence of the bromophenyl moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the cyclohexane backbone provides stability and flexibility, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, particularly those involving enzyme inhibition and receptor binding. The structural motifs present in cis-4-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid align well with the requirements for such inhibitors. For instance, the bromine atom on the phenyl ring can serve as a handle for further functionalization via cross-coupling reactions, allowing chemists to tailor the molecule for specific biological targets.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and cancer. Preclinical studies have demonstrated that derivatives of this compound exhibit anti-inflammatory properties by inhibiting key pro-inflammatory enzymes such as COX-2 and LOX. Furthermore, its ability to interact with specific protein targets has opened up avenues for exploring its efficacy in oncological applications.

The synthesis of cis-4-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid involves multi-step organic transformations, including cyclization, esterification, and bromination. These synthetic routes have been optimized to ensure high yield and purity, which are essential for pharmaceutical-grade material. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity of the compound at each stage of synthesis.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding interactions between cis-4-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid and its potential targets. These studies have provided valuable insights into the molecule's binding affinity and mode of action, guiding the design of more potent analogs. The integration of experimental data with computational predictions has become increasingly important in modern drug discovery pipelines.

The pharmacokinetic properties of cis-4-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid are also under investigation to assess its suitability for therapeutic use. Studies have focused on its metabolic stability, solubility, and distribution within biological systems. These parameters are critical determinants of a drug's efficacy and safety profile. By optimizing these properties through structural modifications, researchers aim to enhance the compound's bioavailability and reduce potential side effects.

In conclusion, cis-4-2-(2-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid (CAS No. 735275-62-4) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features, coupled with its demonstrated biological activity, make it an attractive scaffold for designing novel therapeutics. As research continues to uncover new insights into its mechanisms of action and synthetic possibilities, this compound is poised to play a significant role in future medical advancements.